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Compound of Interest

Compound Name: Perylene Red

Cat. No.: B1679657

An In-depth Technical Guide to Perylene Red

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure,
physicochemical properties, synthesis, and potential biological applications of Perylene Red, a
high-performance fluorescent dye and organic pigment.

Molecular Structure and Chemical Formula

Perylene Red, identified by the CAS number 123174-58-3, is a complex perylene bisimide
derivative.[1] Its molecular architecture is characterized by a planar, polycyclic aromatic
hydrocarbon core derived from perylene tetracarboxylic acid anhydride.[1] This core structure is
functionalized with diisopropylphenyl and phenoxy groups, which contribute to its unique
photophysical properties and solubility in organic solvents.[1]

The chemical identity of Perylene Red is defined by the following:
e Molecular Formula: C72Hs8N20s[1]

o |[UPAC Name: 2,9-bis[2,6-bis(1-methylethyl)phenyl]-5,6,12,13-tetraphenoxyanthra[2,1,9-
def:6,5,10-d'e'f']diisoquinoline-1,3,8,10(2H,9H)-tetraone[1]

e Synonyms: Lumogen Red 300, ROT 300, N,N'-bis(2,6-diisopropylphenyl)-1,6,7,12-
tetraphenoxyperylene-3,4:9,10-tetracarboxdiimide[1][2]
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Physicochemical and Spectroscopic Data

The quantitative properties of Perylene Red are summarized in the table below, providing key
data points for experimental design and application development.

Property Value Reference(s)
Identifiers

CAS Number 123174-58-3 [1]

EC Number 448-660-2 [1]

UNII 1283KGS16D [1]

Molecular Properties

Molecular Weight 1079.24 g/mol [1]

Density 1.3+0.1 g/cm3 [1]

Physical Properties

Melting Point >300°C (decomposes) [1]
- Soluble in DMSO and
Solubility [11[3]
chloroform

Spectroscopic Properties

Absorption Maximum (Amax) 465 nm [1]
Emission Maximum (Amax) 612 nm [1]
Fluorescence Quantum Yield 50% (in silicone matrix) [1]

Experimental Protocols
Synthesis of Perylene Red

The synthesis of Perylene Red and other perylene diimides (PDIs) is typically achieved
through the condensation of a perylene dianhydride with a primary amine. While various
methods exist, a general, solvent-mediated approach is outlined below. This protocol is based
on established synthesis routes for bay-substituted PDIs.
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Materials:

e 1,6,7,12-Tetrachloro-N,N'-bis(2,6-diisopropylphenyl)perylene-3,4:9,10-tetracarboxylic
bisimide (Chlorinated PDI precursor)

e Phenol

e Anhydrous Potassium Carbonate (K2CO3)
e N-methyl-pyrrolidone (NMP)

o Ethyl acetate

¢ Anhydrous Sodium Sulfate (Na2S0a)

o Water

Procedure:

e In a 250 mL round-bottom flask, combine the chlorinated PDI precursor (1.7 g, 2 mmaol),
phenol (1.6 mL, 16 mmol), and powdered anhydrous K2COs (1.1 g, 8 mmol) in NMP (60 mL).

[4]
 Stir the mixture under an inert argon atmosphere.[4]

» Heat the reaction mixture to 90°C and maintain this temperature overnight under a nitrogen
atmosphere.[4]

 After the reaction is complete, allow the mixture to cool to room temperature.[4]

e Pour the reaction liquid into water and extract the product with ethyl acetate.[4]

o Combine the organic layers and dry them over anhydrous Naz2S0a.[4]

o Evaporate the solvent under vacuum to yield the crude Perylene Red product.[4]

» Further purification can be achieved through column chromatography.
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A generalized workflow for the synthesis of Perylene Diimides is illustrated in the diagram

below.

Synthesis Workflow for Perylene Diimides

Perylene Dianhydride Precursor Primary Amine

Condensation Reaction
(Solvent, Heat, Catalyst)

Crude Perylene Diimide Product

Purification
(e.g., Column Chromatography)

Pure Perylene Diimide

Click to download full resolution via product page

A generalized workflow for the synthesis of Perylene Diimides.

Analytical Methods

The characterization of Perylene Red can be performed using standard analytical techniques:

* Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR can be used to confirm
the molecular structure.

e Mass Spectrometry (MS): High-resolution mass spectrometry can verify the molecular weight
and elemental composition.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1679657?utm_src=pdf-body-img
https://www.benchchem.com/product/b1679657?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679657?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o UV-Visible Spectroscopy: To determine the absorption spectrum and confirm the Amax.

o Fluorescence Spectroscopy: To measure the emission spectrum and determine the
fluorescence quantum yield.

Biological and Therapeutic Potential

Perylene diimide derivatives, including Perylene Red, are gaining attention for their potential in
various biomedical applications due to their unique optical properties and biocompatibility.[5]

Photodynamic Therapy (PDT)

PDT is a treatment modality that utilizes a photosensitizing agent, light, and oxygen to induce
cell death.[6] PDI derivatives are being explored as photosensitizers for PDT.[5] The general
mechanism involves the administration of the photosensitizer, which is preferentially taken up
by cancer cells.[6] Upon irradiation with light of a specific wavelength, the photosensitizer is
excited and transfers energy to molecular oxygen, generating reactive oxygen species (ROS)
that are toxic to the cells.[7]

The diagram below illustrates the fundamental principle of Photodynamic Therapy.
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Mechanism of Photodynamic Therapy (PDT)

Photosensitizer
(e.g., Perylene Diimide)

Administration to target cells

y

Light Activation
(Specific Wavelength)

Excited Photosensitizer Molecular Oxygen (Oz)

Reactive Oxygen Species (ROS)
(e.g., Singlet Oxygen)

Induces oxidative stress

Cell Death
(Apoptosis/Necrosis)

Click to download full resolution via product page
The fundamental principle of Photodynamic Therapy.

Bioimaging and Cellular Labeling

The strong fluorescence and high photostability of Perylene Red and its derivatives make
them suitable candidates for use as fluorescent probes in cellular imaging.[5][8] Modifications
to the PDI structure can enhance water solubility, facilitating their use in biological systems for
applications such as live-cell imaging and targeted organelle visualization.[5]

Antimicrobial and Anticancer Activity
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Some PDI derivatives have been reported to possess antibacterial, antifungal, and anticancer
properties.[8] Naturally occurring PDI derivatives like hypericin have demonstrated inhibitory
activity against bacteria.[8] While specific studies on the antimicrobial and anticancer activities
of the Perylene Red with CAS number 123174-58-3 are not extensively detailed, the broader
class of PDI compounds shows promise in these therapeutic areas.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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